Cas no 1334493-58-1 (2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid)

• Product Name: 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid
• CAS No: 1334493-58-1
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5158994
• Update Time: 2025-10-22

2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminophenyl)-5-methyloxazole-4-carboxylicacid
• 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid
• 2-(2-Aminophenyl)-5-methyloxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 2-(2-aminophenyl)-5-methyl-

• Inchi： 1S/C11H10N2O3/c1-6-9(11(14)15)13-10(16-6)7-4-2-3-5-8(7)12/h2-5H,12H2,1H3,(H,14,15)
• InChI Key： SOBWWFWZMYLNIK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)N=C1C1C=CC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 1.6
• Topological Polar Surface Area: 89.4

Additional information on 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid

Comprehensive Overview of 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid (CAS No. 1334493-58-1)

2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid (CAS No. 1334493-58-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring an oxazole ring fused with an amino-phenyl group, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The oxazole moiety in 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid is a five-membered heterocyclic ring containing nitrogen and oxygen, which is known for its stability and versatility in medicinal chemistry. This structural feature makes the compound a valuable scaffold for designing inhibitors or modulators of biological targets. Recent studies have explored its role in developing novel small-molecule therapeutics, aligning with the growing demand for precision medicine and personalized treatment options.

In the context of current trends, 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid is often discussed alongside keywords like "drug discovery intermediates", "heterocyclic compound synthesis", and "bioactive molecule design". These terms reflect the compound's relevance in cutting-edge research areas such as AI-driven drug development and high-throughput screening. With the rise of computational chemistry and machine learning in pharmaceutical R&D, this compound's structural data is frequently utilized in virtual screening libraries to identify potential lead compounds.

Another notable aspect of 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid is its potential role in addressing antibiotic resistance, a pressing global health concern. Researchers are investigating its derivatives as potential agents against resistant bacterial strains, leveraging the oxazole core's ability to interact with bacterial enzymes. This aligns with the increasing public interest in "new antibiotic candidates" and "alternative antimicrobial strategies", which are highly searched topics in scientific and medical communities.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality offers excellent opportunities for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility makes it a popular choice for combinatorial chemistry approaches, where rapid generation of molecular diversity is essential. The compound's CAS No. 1334493-58-1 serves as a unique identifier in chemical databases, facilitating efficient information retrieval for researchers worldwide.

Quality control and analytical characterization of 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are crucial for reproducible research outcomes. The growing emphasis on research reproducibility in life sciences has further highlighted the importance of such rigorous characterization protocols.

Looking ahead, 2-(2-Amino-phenyl)-5-methyl-oxazole-4-carboxylic acid continues to be a compound of interest in multiple research domains. Its applications extend beyond pharmaceuticals to include materials science, where heterocyclic compounds are being explored for organic electronics and smart materials. As interdisciplinary research gains momentum, this compound's versatility positions it as a valuable building block in both traditional and emerging scientific fields.